Cas no 1955530-33-2 (2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride)

• Product Name: 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride
• CAS No: 1955530-33-2
• MF: C₈H₁₂ClN₅O
• MW: 229.666779518127
• CID: 5720458
• PubChem ID: 86262357
• Update Time: 2025-05-19

2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)ethan-1-amine hydrochloride
• 1955530-33-2
• EN300-240981
• 2-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]ethanamine;hydrochloride
• 2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride
• F2167-1446
• AKOS026747144
• 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride

• Inchi： 1S/C8H11N5O.ClH/c1-6-4-7(14-3-2-9)13-8(12-6)10-5-11-13;/h4-5H,2-3,9H2,1H3;1H
• InChI Key： IAZLPLOYVIUCHK-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1=CC(C)=NC2=NC=NN12

Computed Properties

• Exact Mass: 229.0730377g/mol
• Monoisotopic Mass: 229.0730377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride

Introduction to 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride (CAS No. 1955530-33-2)

2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride, identified by its CAS number 1955530-33-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural complexity. The molecular structure incorporates multiple functional groups, including a triazolopyrimidine core, which is a motif frequently explored in drug discovery programs for its ability to interact with biological targets in diverse ways.

The 5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl moiety is a key feature of this molecule, contributing to its unique chemical properties and biological relevance. This scaffold has been studied extensively for its role in modulating various biological pathways, particularly those involving enzymes and receptors that are critical in therapeutic intervention. The presence of the hydrochloride salt form indicates that the compound is formulated for improved solubility and stability, which are essential factors for its potential use in pharmaceutical formulations.

In recent years, there has been a growing interest in developing novel compounds that leverage the structural versatility of triazolopyrimidine derivatives. These molecules have shown promise in preclinical studies as inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The ethan-1-amine group in the structure suggests potential interactions with nucleophilic centers in biological targets, making this compound a candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride is its potential as a lead compound for the development of new therapeutic agents. The combination of the triazolopyrimidine core with the amine functionalities provides multiple sites for chemical modification, allowing researchers to optimize its pharmacokinetic properties and target specificity. This flexibility has been exploited in several drug discovery campaigns aimed at identifying compounds with enhanced efficacy and reduced toxicity.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising candidates like 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride. These methodologies enable researchers to predict binding affinities and interactions with biological targets with high accuracy, thereby streamlining the drug discovery pipeline. The compound's structural features make it an attractive candidate for further investigation using these cutting-edge techniques.

The synthesis of 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride involves multi-step organic transformations that highlight the synthetic prowess required to construct complex heterocyclic systems. The process typically begins with the preparation of the triazolopyrimidine core through cyclocondensation reactions followed by functionalization at the 7-position. Subsequent coupling reactions introduce the amine and ether functionalities, ultimately yielding the target compound in its hydrochloride salt form.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors. For instance, derivatives of similar structures have been reported to interfere with signaling pathways involved in cell proliferation and survival. Such activities make 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)ethan-1-amine hydrochloride a valuable asset in research efforts aimed at developing novel therapeutics for diseases characterized by dysregulated cellular processes.

In conclusion, 2-( ( 5 - Methyl - [ 1 , 2 , 4 ] triazolo [ 1 , 5 - a ] pyrimidin - 7 - yl ) oxy ) ethan - 1 - amine hydrochloride ( CAS No . 1955530 - 33 - 2 ) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities position it as a candidate for development into new therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, 1955530 - 33 - 2 may play a pivotal role in advancing our understanding of disease mechanisms and improving treatment strategies.